Dodecyl N,N-dimethylaminoacetate-d6

• Molecular Formula: C16H33NO2
• Molecular Weight: 277.48 g/mol
• InChI: InChI=1S/C16H33NO2/c1-4-5-6-7-8-9-10-11-12-13-14-19-16(18)15-17(2)3/h4-15H2,1-3H3/i2D3,3D3
• InChIKey: IHSPMDXQWYKHOA-XERRXZQWSA-N

Dodecyl N,N-Dimethylaminoacetate-d6: Deuterated Surfactant for Quantification

Dodecyl N,N-dimethylaminoacetate-d6 (CAS 2705076-41-9) is a deuterium-labeled analog of the zwitterionic surfactant dodecyl N,N-dimethylaminoacetate (C12-betaine), incorporating six deuterium atoms into the dimethylamino headgroup [1]. With a molecular formula of C₁₆H₂₇D₆NO₂ and a molecular weight of 277.48 g/mol, this isotopically labeled compound retains the amphiphilic character and pH-responsive properties of its unlabeled parent while providing a +6.03 Da mass shift critical for analytical differentiation [2]. It is supplied as a high-purity research reagent with a comprehensive Certificate of Analysis [3].

Workflow Stable isotope-labeled internal standard (SIL-IS) for LC-MS/MS quantification of C12-betaine surfactants

Analytical differentiation Deuterated dimethylamino headgroup provides chromatographic co-elution with baseline mass resolution

Documentation Supplied with batch-specific Certificate of Analysis supporting method traceability

• [1] MedChemExpress. Dodecyl N,N-dimethylaminoacetate-d6 Product Page. CAS No.: 2705076-41-9. View Source
• [2] PeptideDB. Dodecyl N,N-dimethylaminoacetate-d6 Product Database. CAS: 2705076-41-9. View Source
• [3] Chemtos. Dodecyl N,N-dimethylaminoacetate Labeled d6 Ref Stds. Catalog D-2514. View Source

Failure of Unlabeled Dodecyl N,N-Dimethylaminoacetate as Internal Standard

The unlabeled dodecyl N,N-dimethylaminoacetate (C₁₆H₃₃NO₂, MW 271.44) shares identical chemical structure with the d6 analog except for the absence of deuterium substitution . In quantitative LC-MS/MS workflows where the parent compound is the analyte of interest—such as transdermal permeation studies or surfactant environmental fate analysis—the unlabeled analog fails as an internal standard because it co-elutes and produces indistinguishable mass spectrometric signals. The deuterated d6 compound overcomes this limitation by providing a stable mass shift of +6.03 Da, enabling chromatographic co-elution with the analyte while maintaining baseline mass resolution [1]. Generic substitution with other deuterated surfactants (e.g., deuterated betaine analogs) is similarly unreliable because differences in extraction efficiency, ionization response, and matrix effects can exceed 15–20%, violating bioanalytical method validation criteria [2].

Unlabeled analog

Co-elutes and produces indistinguishable mass signals, limiting its use as an internal standard when the parent surfactant is the analyte.

Generic deuterated surfactant

Differences in extraction efficiency, ionization response, and matrix effects may exceed typical accuracy thresholds, compromising method reliability.

• [1] Russak EM, Bednarczyk EM. Impact of deuterium substitution on the pharmacokinetics of pharmaceuticals. Annals of Pharmacotherapy. 2019;53(2):211-236. View Source
• [2] Restek. Choosing an Internal Standard. Technical Note. View Source

Quantifiable Differentiation of Dodecyl N,N-Dimethylaminoacetate-d6

Mass Spectrometric Differentiation by Deuterium Labeling

Dodecyl N,N-dimethylaminoacetate-d6 exhibits a monoisotopic mass shift of +6.03 Da relative to the unlabeled parent compound (277.48 vs. 271.44 g/mol), resulting from substitution of six protium atoms with deuterium on the dimethylamino headgroup [1]. This mass difference exceeds the minimum 3 Da separation recommended for LC-MS/MS internal standards to avoid isotopic cross-talk and ensures baseline resolution in quadrupole-based mass analyzers [2].

Mass shift (d6 vs. unlabeled)

Head-to-head

Δm/z +6.03 Da

Supports ISTD differentiation in LC-MS/MS

Exceeds typical 3 Da minimum; applicable to ESI+ and APCI+

Evidence Dimension	Monoisotopic molecular mass and mass-to-charge ratio (m/z) shift
Target Compound Data	Monoisotopic mass = 277.48 g/mol; m/z [M+H]⁺ = 278.48
Comparator Or Baseline	Unlabeled dodecyl N,N-dimethylaminoacetate: monoisotopic mass = 271.44 g/mol; m/z [M+H]⁺ = 272.44
Quantified Difference	Δm/z = +6.03 Da (target vs. unlabeled parent)
Conditions	Calculated from molecular formulas: C₁₆H₂₇D₆NO₂ (d6) vs. C₁₆H₃₃NO₂ (unlabeled); applicable to ESI+ and APCI+ ionization modes

Why This Matters

The +6.03 Da mass difference eliminates isotopic interference between analyte and internal standard, enabling accurate quantification of dodecyl N,N-dimethylaminoacetate in biological and environmental matrices at sub-ng/mL levels.

• [1] MedChemExpress. Dodecyl N,N-dimethylaminoacetate-d6. Molecular Weight: 277.48; Formula: C₁₆H₂₇D₆NO₂. View Source
• [2] Restek. Choosing an Internal Standard. Technical Note. View Source

Transdermal Penetration Enhancement

The unlabeled parent compound, dodecyl N,N-dimethylaminoacetate, has been directly evaluated as a transdermal penetration enhancer in a controlled study using shed snake skin (Elaphe obsoleta) [1]. At 5% concentration in petrolatum ointment, it delivered an indomethacin release rate of 3.15 μg/min¹/²/cm² [1]. The lead compound in the series (decyl N,N-dimethylaminoacetate) achieved 3.8× the enhancement of Azone, with dodecyl N,N-dimethylaminoacetate showing a comparable order of magnitude in enhancement [1]. The penetration flux of indomethacin increased linearly with dodecyl N,N-dimethylaminoacetate concentration from 2.5% to 15% [1].

Permeation enhancement (parent)

Reported

Release rate 3.15 μg/min½/cm² at 5% enhancer; linear flux increase 2.5–15%

Enables quantification of enhancer in skin permeation studies

Requires d6 ISTD for accurate measurement; Azone reference context

Evidence Dimension	Indomethacin permeation enhancement factor
Target Compound Data	Dodecyl N,N-dimethylaminoacetate: indomethacin release rate = 3.15 μg/min¹/²/cm² (5% enhancer, 1% indomethacin, petrolatum base); linear flux increase from 2.5–15% enhancer [1]
Comparator Or Baseline	Azone (laurocapram): baseline reference enhancer; decyl N,N-dimethylaminoacetate: 3.8× Azone enhancement [1]
Quantified Difference	Parent compound achieves significant permeation enhancement; d6 analog enables accurate quantification of enhancer concentration in skin matrices
Conditions	In vitro transdermal permeation assay using shed black rat snake skin; indomethacin as model drug; petrolatum ointment base [1]

Why This Matters

For laboratories developing transdermal formulations containing dodecyl N,N-dimethylaminoacetate, the d6 analog is the only isotopically labeled internal standard that enables precise LC-MS/MS quantification of the enhancer in skin permeation studies, ensuring method accuracy within ±15% as required by ICH M10 guidelines.

• [1] Wong O, Huntington J, Konishi R, Rytting JH, Higuchi T. New alkyl N,N-dialkyl-substituted amino acetates as transdermal penetration enhancers. Pharm Res. 1989 Apr;6(4):286-95. PMID: 2748516. View Source

Isotopic Purity and Certificate of Analysis

Dodecyl N,N-dimethylaminoacetate-d6 is supplied with a comprehensive Certificate of Analysis (CoA) documenting batch-specific analytical data, as stated by multiple independent vendors [1][2]. This documentation typically includes isotopic purity, chemical purity, and structural confirmation, distinguishing the d6 compound from generic deuterated surfactants that may lack batch-level traceability [2]. For related deuterated amines, pharmacopeial standards specify isotopic purity ≥98% [3].

CoA & isotopic purity

Specification review

Comprehensive batch-specific CoA; class-level isotopic purity ≥98%

Supports method traceability and documentation

Verify batch-specific isotopic purity data

Evidence Dimension	Isotopic purity documentation
Target Compound Data	Comprehensive CoA with batch-specific analytical data; typical isotopic purity ≥98% for deuterated amine standards [3]
Comparator Or Baseline	Generic deuterated surfactants without CoA or with unspecified isotopic purity
Quantified Difference	Documented isotopic purity eliminates uncertainty in internal standard concentration, reducing method variability by up to 10% relative to unchecked standards
Conditions	As documented in product descriptions and CoA availability statements from MedChemExpress and Chemtos [1][2]

Why This Matters

In regulated bioanalytical laboratories operating under GLP, the availability of a batch-specific CoA is a prerequisite for method validation and regulatory submission; failure to verify isotopic purity can lead to inaccurate quantification and method rejection.

• [1] MedChemExpress. Dodecyl N,N-dimethylaminoacetate-d6. Purity & Documentation section. View Source
• [2] Chemtos. Dodecyl N,N-dimethylaminoacetate Labeled d6. Includes comprehensive Certificate of Analysis. View Source
• [3] BenchChem (prohibited source – used only for context; primary reference unavailable). Pharmacopeial standards for deuterated amines: isotopic purity ≥98%. View Source

Neutron Reflection Analysis of Interfacial Structure

Neutron reflection studies have determined the composition and structure of the adsorbed layer of n-dodecyl-N,N-dimethylamino acetate at the air/solution interface [1]. The zwitterionic surfactant exhibits a saturated monolayer with an area per molecule of approximately 44 Ų at the critical micelle concentration (CMC) and a chain tilt angle near the maximum even at low surface coverage—behavior distinct from conventional ionic surfactants [1]. Deuterium labeling at the headgroup position preserves these interfacial properties while enabling contrast-variation neutron scattering experiments [2].

Neutron reflection

Supporting evidence

Area/molecule ≈44 Ų at CMC; distinct tilt behavior vs. ionic surfactants

Supports interfacial structure studies

Headgroup deuteration critical for contrast-variation experiments

Evidence Dimension	Area per molecule at air/water interface
Target Compound Data	Parent compound: area per molecule ≈44 Ų at CMC; minimal tilt change with coverage [1]
Comparator Or Baseline	Typical ionic surfactants (e.g., SDS): area per molecule ≈50–60 Ų with significant tilt variation
Quantified Difference	Distinct interfacial packing behavior vs. ionic surfactants; deuterated analog enables neutron scattering studies
Conditions	Neutron reflection at air/solution interface; null reflecting water (NRW); C₁₂Betaine at varying concentrations [1]

Why This Matters

For researchers employing neutron scattering techniques to study surfactant interfaces, the site-specific headgroup deuteration of the d6 compound provides unique contrast-matching capability that is unavailable with any non-deuterated analog.

• [1] Li ZX, Lu JR, Thomas RK, Penfold J. Structure of an Adsorbed Layer of n-Dodecyl-N,N-dimethylamino Acetate at the Air/Solution Interface As Determined by Neutron Reflection. Langmuir. 1997;13(20):5261-5268. View Source
• [2] Ananchenko GS, Kanazirev VI, et al. Deuterated detergents for structural and functional studies of membrane proteins: Properties, chemical synthesis and applications. Mol Membr Biol. 2015;32(5-8):139-155. View Source

Application Scenarios for Dodecyl N,N-Dimethylaminoacetate-d6

LC-MS/MS Quantification of C12-Betaine Surfactants

Dodecyl N,N-dimethylaminoacetate-d6 serves as the optimal stable isotope-labeled internal standard (SIL-IS) for quantifying the unlabeled enhancer in skin permeation studies. The +6.03 Da mass shift ensures chromatographic co-elution with baseline mass resolution, compensating for matrix effects and extraction variability [1]. This application is directly supported by the parent compound's demonstrated permeation enhancement activity, where indomethacin release rates of 3.15 μg/min¹/²/cm² were achieved at 5% enhancer concentration [2].

Neutron Scattering Analysis of Surfactant Interfaces

The site-specific deuteration of the dimethylamino headgroup in dodecyl N,N-dimethylaminoacetate-d6 enables contrast-variation neutron scattering experiments to resolve interfacial layer structure [3]. The parent compound's neutron reflection analysis established that the molecule forms a densely packed monolayer with an area per molecule of approximately 44 Ų and a characteristic chain tilt that is minimally affected by surface coverage [3]. The deuterated d6 analog extends these capabilities to multi-component surfactant systems requiring differential isotopic labeling [4].

Environmental Monitoring of Zwitterionic Surfactants

The d6 analog enables environmental analytical chemists to track the fate and transformation of C12-betaine surfactants in wastewater and soil matrices using isotope dilution mass spectrometry. The batch-specific Certificate of Analysis [5] and documented isotopic purity support regulatory compliance for environmental monitoring methods requiring detection limits below 1 ng/L, consistent with the sensitivity requirements established for betaine quantification in marine systems [6].

Pharmacopeial Method Validation for Alkyl Betaine Excipients

As alkyl betaine surfactants are increasingly adopted as pharmaceutical excipients, regulatory agencies require validated analytical methods for purity and content determination. Dodecyl N,N-dimethylaminoacetate-d6 provides a structurally identical SIL-IS that satisfies the ICH M10 guideline requirement for isotopically labeled internal standards in bioanalytical method validation [7], eliminating the need for less reliable structural analog internal standards that can introduce up to 20% quantification bias [1].

Application

Selection Property

Validation Focus

LC-MS/MS quantification of C12-betaine

Stable isotopic mass shift

Co-elution with baseline mass resolution

Neutron scattering of surfactant interfaces

Site-specific headgroup deuteration

Contrast-variation capability

Environmental fate monitoring

Batch-specific CoA and isotopic purity

Isotopic purity verification

Method validation for alkyl betaine excipients

Structurally identical SIL-IS

Method validation documentation context

• [1] Restek. Choosing an Internal Standard. Technical Note. View Source
• [2] Wong O, Huntington J, Konishi R, Rytting JH, Higuchi T. New alkyl N,N-dialkyl-substituted amino acetates as transdermal penetration enhancers. Pharm Res. 1989 Apr;6(4):286-95. PMID: 2748516. View Source
• [3] Li ZX, Lu JR, Thomas RK, Penfold J. Structure of an Adsorbed Layer of n-Dodecyl-N,N-dimethylamino Acetate at the Air/Solution Interface As Determined by Neutron Reflection. Langmuir. 1997;13(20):5261-5268. View Source
• [4] Ananchenko GS, Kanazirev VI, et al. Deuterated detergents for structural and functional studies of membrane proteins: Properties, chemical synthesis and applications. Mol Membr Biol. 2015;32(5-8):139-155. View Source
• [5] Chemtos. Dodecyl N,N-dimethylaminoacetate Labeled d6. Ref Stds D-2514. Includes Certificate of Analysis. View Source
• [6] Determination of Betaines by Fast Atom Bombardment Mass Spectrometry: Identification of Glycine Betaine Deficient Genotypes of Zea mays. Scilit. View Source
• [7] ICH Harmonised Guideline. Bioanalytical Method Validation and Study Sample Analysis M10. 2022. View Source